Cas no 920896-15-7 (Ethyl 3-(5,6-dichloropyridine-3-amido)-5-(3-nitrophenyl)thiophene-2-carboxylate)

• Product Name: Ethyl 3-(5,6-dichloropyridine-3-amido)-5-(3-nitrophenyl)thiophene-2-carboxylate
• CAS No: 920896-15-7
• MF: C₁₉H₁₃Cl₂N₃O₅S
• MW: 466.294621229172
• CID: 6302963
• PubChem ID: 16388055
• Update Time: 2025-09-28

Ethyl 3-(5,6-dichloropyridine-3-amido)-5-(3-nitrophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS034114958
• Z29956782
• 920896-15-7
• EN300-26617922
• ethyl 3-(5,6-dichloropyridine-3-amido)-5-(3-nitrophenyl)thiophene-2-carboxylate
• Ethyl 3-(5,6-dichloropyridine-3-amido)-5-(3-nitrophenyl)thiophene-2-carboxylate

• Inchi： 1S/C19H13Cl2N3O5S/c1-2-29-19(26)16-14(23-18(25)11-7-13(20)17(21)22-9-11)8-15(30-16)10-4-3-5-12(6-10)24(27)28/h3-9H,2H2,1H3,(H,23,25)
• InChI Key： QPAUXAYZKGPKML-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC1=C(C(=O)OCC)SC(=C1)C1C=CC=C(C=1)[N+](=O)[O-])=O)Cl

Computed Properties

• Exact Mass: 464.9952971g/mol
• Monoisotopic Mass: 464.9952971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 142Ų

Additional information on Ethyl 3-(5,6-dichloropyridine-3-amido)-5-(3-nitrophenyl)thiophene-2-carboxylate

Comprehensive Overview of Ethyl 3-(5,6-dichloropyridine-3-amido)-5-(3-nitrophenyl)thiophene-2-carboxylate (CAS No. 920896-15-7)

Ethyl 3-(5,6-dichloropyridine-3-amido)-5-(3-nitrophenyl)thiophene-2-carboxylate (CAS No. 920896-15-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiophene carboxylate derivatives, which are known for their diverse biological activities. The presence of both dichloropyridine and nitrophenyl moieties in its structure makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like Ethyl 3-(5,6-dichloropyridine-3-amido)-5-(3-nitrophenyl)thiophene-2-carboxylate has surged, driven by their utility in developing novel therapeutics and functional materials. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the increasing focus on targeted therapies in oncology and inflammatory diseases. The compound's CAS No. 920896-15-7 serves as a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities.

The synthesis of Ethyl 3-(5,6-dichloropyridine-3-amido)-5-(3-nitrophenyl)thiophene-2-carboxylate involves multi-step organic reactions, often starting from readily available precursors like 3-nitrophenylthiophene and 5,6-dichloropyridine-3-carboxylic acid. Its structural complexity requires advanced analytical techniques such as NMR spectroscopy and mass spectrometry for characterization. These methods confirm the compound's purity and identity, which are essential for reproducibility in research settings.

From an industrial perspective, CAS No. 920896-15-7 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring catalytic and solvent-free methods to produce such compounds efficiently. This aligns with the broader trend of minimizing waste and energy consumption in chemical manufacturing, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's potential role in agrochemical innovation. The dichloropyridine and thiophene segments are known to exhibit pesticidal and herbicidal properties, making Ethyl 3-(5,6-dichloropyridine-3-amido)-5-(3-nitrophenyl)thiophene-2-carboxylate a subject of study for next-generation crop protection agents. This application is particularly relevant given the global push for sustainable agriculture and food security.

In summary, Ethyl 3-(5,6-dichloropyridine-3-amido)-5-(3-nitrophenyl)thiophene-2-carboxylate (CAS No. 920896-15-7) represents a versatile and scientifically valuable compound with broad implications across multiple industries. Its continued study promises to unlock new possibilities in medicine, agriculture, and materials science, addressing some of the most pressing challenges of our time.